Cas no 157716-77-3 (4-Hydroxy-1,1-dimethylazepan-1-ium)

• Product Name: 4-Hydroxy-1,1-dimethylazepan-1-ium
• CAS No: 157716-77-3
• MF: C₈H₁₈NO
• MW: 144.234622478485
• CID: 2779784
• Update Time: 2023-08-07

4-Hydroxy-1,1-dimethylazepan-1-ium Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-1,1-dimethylazepan-1-ium

• Inchi： 1S/C8H18NO/c1-9(2)6-3-4-8(10)5-7-9/h8,10H,3-7H2,1-2H3/q+1
• InChI Key： WXBOPMOGXCVDSY-UHFFFAOYSA-N
• SMILES： OC1CCC[N+](C)(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 112
• XLogP3: 0.5
• Topological Polar Surface Area: 20.2